Cas no 112204-59-8 (4-bromo-1-fluoro-2-phenoxybenzene)

• Product Name: 4-bromo-1-fluoro-2-phenoxybenzene
• CAS No: 112204-59-8
• MF: C₁₂H₈BrFO
• MW: 267.093726158142
• CID: 2608300
• PubChem ID: 11076399
• Update Time: 2025-04-21

4-bromo-1-fluoro-2-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-fluoro-2-phenoxybenzene
• 112204-59-8
• DTXSID90454391
• GREWZYRZMVYLBQ-UHFFFAOYSA-N
• Benzene, 4-bromo-1-fluoro-2-phenoxy-
• 4-fluoro-3-phenoxyphenyl bromide
• 5-bromo-2-fluorophenyl phenyl ether
• SCHEMBL5669941
• DTXCID20405210

• Inchi： 1S/C12H8BrFO/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h1-8H
• InChI Key： GREWZYRZMVYLBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 265.97426Da
• Monoisotopic Mass: 265.97426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų